Cas no 1439818-48-0 (4-(Azetidin-3-yl)tetrahydro-2H-pyran-2-one hydrochloride)

• Product Name: 4-(Azetidin-3-yl)tetrahydro-2H-pyran-2-one hydrochloride
• CAS No: 1439818-48-0
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD23097076
• CID: 2092556
• PubChem ID: 75464900
• Update Time: 2024-11-02

4-(Azetidin-3-yl)tetrahydro-2H-pyran-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Azetidin-3-yl)tetrahydro-2H-pyran-2-one hydrochloride
• CS-0446466
• 4-(Azetidin-3-yl)tetrahydro-2H-pyran-2-one HCl
• CS2751
• 4-(azetidin-3-yl)oxan-2-one;hydrochloride
• SB51338
• 4-(azetidin-3-yl)tetrahydropyran-2-one hydrochloride
• AKOS024464296
• 4-(Azetidin-3-yl)tetrahydro-2H-pyran-2-onehydrochloride
• 1439818-48-0

• MDL： MFCD23097076
• Inchi： 1S/C8H13NO2.ClH/c10-8-3-6(1-2-11-8)7-4-9-5-7;/h6-7,9H,1-5H2;1H
• InChI Key： XSMKKITWBKJWBC-UHFFFAOYSA-N
• SMILES： Cl.O1C(CC(CC1)C1CNC1)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

4-(Azetidin-3-yl)tetrahydro-2H-pyran-2-one hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)